N-[2-(Dimethylamino)ethyl]-N-(2-thienylmethyl)propane-1,3-diamine

• IUPAC Name: N'-[2-(dimethylamino)ethyl]-N'-(thiophen-2-ylmethyl)propane-1,3-diamine
• InChI: InChI=1S/C12H23N3S/c1-14(2)8-9-15(7-4-6-13)11-12-5-3-10-16-12/h3,5,10H,4,6-9,11,13H2,1-2H3
• InChI Key: YHPWVXAEUWWEPK-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCN(CCCN)CC1=CC=CS1
• Molecular Formula: C12H23N3S
• Molecular Weight: 241.40 g/mol
• CAS No.: 1243075-23-1

Description

N-[2-(Dimethylamino)ethyl]-N-(2-thienylmethyl)propane-1,3-diamine, also known as N,N-Dimethyl-2-thienylmethylamine, is an organic compound composed of a nitrogen-containing amine group, a thiophene ring, and a propane chain. It is a colorless liquid with a low volatility and a faint amine-like odor. This compound is used in various scientific research applications, such as in the synthesis of drugs and other compounds, as well as in the study of biochemical and physiological effects.

Scientific Research Applications

Molecular Interactions and Stability

Research demonstrates significant interest in the molecular interactions and stability of compounds structurally akin or functionally related to N-[2-(Dimethylamino)ethyl]-N-(2-thienylmethyl)propane-1,3-diamine. A study by Elm et al. (2016) delves into the hydrogen-bonded molecular interactions between atmospheric diamines, including similar structures, and sulfuric acid. This investigation reveals that diamines with secondary amino groups, potentially including structures like this compound, exhibit enhanced stabilization of sulfuric acid complexes, which could be pivotal in the initial steps of new particle formation in the atmosphere Elm, J., Jen, C., Kurtén, T., & Vehkamäki, H. (2016).

Structural and Reactivity Studies

The structural and reactivity aspects of compounds sharing a resemblance with this compound have been explored. For instance, Ewin and Hill (1979) synthesized and characterized various bis(thioimidates) and related structures, offering insights into the potential synthetic routes and reactivity patterns of related diamine compounds. Such studies underscore the versatility and broad reactivity profile of diamines in creating complex and functionally diverse molecular structures Ewin, G. & Hill, J. (1979).